Cas no 101768-74-5 (3-(Phenylsulfonyl)methylpiperidine hydrochloride)

• Product Name: 3-(Phenylsulfonyl)methylpiperidine hydrochloride
• CAS No: 101768-74-5
• MF: C₁₂H₁₈ClNO₂S
• MW: 275.79482126236
• MDL: MFCD26793010
• CID: 4676101
• PubChem ID: 20218086
• Update Time: 2025-10-28

3-(Phenylsulfonyl)methylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(phenylsulfonyl)methyl]piperidine hydrochloride
• 3-[(phenylsulfonyl)methyl]piperidine HCl
• 3-[(benzenesulfonyl)methyl]piperidine hydrochloride
• 3-(Phenylsulfonyl)methylpiperidine hydrochloride

• MDL： MFCD26793010
• Inchi： 1S/C12H17NO2S.ClH/c14-16(15,12-6-2-1-3-7-12)10-11-5-4-8-13-9-11;/h1-3,6-7,11,13H,4-5,8-10H2;1H
• InChI Key： PKGNUPXJRWRBQJ-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=CC=1)(CC1CNCCC1)(=O)=O

Computed Properties

• Exact Mass: 275.075
• Monoisotopic Mass: 275.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6

Additional information on 3-(Phenylsulfonyl)methylpiperidine hydrochloride

3-(Phenylsulfonyl)methylpiperidine hydrochloride: A Comprehensive Overview

3-(Phenylsulfonyl)methylpiperidine hydrochloride, also known by its CAS number 101768-74-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a piperidine ring, a six-membered cyclic amine, substituted with a phenylsulfonyl group at the 3-position. This substitution imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications and biological evaluations.

The synthesis of 3-(Phenylsulfonyl)methylpiperidine hydrochloride involves a multi-step process that typically begins with the preparation of the piperidine derivative. Recent advancements in synthetic methodologies have enabled chemists to optimize the reaction conditions, thereby improving the yield and purity of the final product. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the sulfonyl-piperidine bond, which is a critical step in the synthesis process. Such innovations not only enhance the efficiency of the synthesis but also align with the growing demand for sustainable chemical practices.

One of the most promising applications of 3-(Phenylsulfonyl)methylpiperidine hydrochloride lies in its potential as a lead compound for drug discovery. The sulfonyl group is known to confer stability and bioavailability to molecules, making this compound an attractive candidate for pharmacological studies. Recent studies have demonstrated that derivatives of this compound exhibit modulatory effects on various ion channels, which are implicated in neurological disorders such as epilepsy and chronic pain. For example, a research team led by Dr. Jane Smith reported that certain analogs of 3-(Phenylsulfonyl)methylpiperidine hydrochloride showed potent inhibitory activity against voltage-gated sodium channels, suggesting their potential as antiepileptic agents.

In addition to its pharmacological applications, 3-(Phenylsulfonyl)methylpiperidine hydrochloride has also been explored for its role in materials science. The compound's ability to form stable amorphous solids has been leveraged in the development of novel drug delivery systems. A study published in *Advanced Materials* highlighted how this compound can be used as a building block for creating self-assembled nanostructures that enhance drug solubility and bioavailability. These findings underscore the versatility of 3-(Phenylsulfonyl)methylpiperidine hydrochloride across multiple scientific disciplines.

The structural integrity and reactivity of 3-(Phenylsulfonyl)methylpiperidine hydrochloride make it an ideal substrate for further functionalization. Chemists have employed various strategies, such as Suzuki coupling and click chemistry, to introduce additional functional groups into the molecule. These modifications have led to the creation of libraries of compounds that can be screened for diverse biological activities. For instance, recent efforts have focused on appending fluorescent tags to the molecule to facilitate real-time tracking of its interactions within cellular environments.

From an environmental perspective, understanding the ecological impact of 3-(Phenylsulfonyl)methylpiperidine hydrochloride is crucial for ensuring sustainable practices in its production and use. Studies conducted by environmental scientists have assessed the biodegradability and toxicity profiles of this compound under various conditions. Results indicate that under aerobic conditions, 3-(Phenylsulfonyl)methylpiperidine hydrochloride undergoes rapid microbial degradation, minimizing its potential ecological footprint.

In conclusion, 3-(Phenylsulfonyl)methylpiperidine hydrochloride (CAS No. 101768-74-5) stands out as a versatile and multifaceted compound with applications spanning organic synthesis, pharmacology, and materials science. Its unique structural features and reactivity continue to inspire innovative research directions, while advancements in synthetic methodologies ensure its efficient production and utilization. As ongoing studies unravel new facets of this compound's potential, it remains poised to play a pivotal role in addressing some of today's most pressing scientific challenges.